Cas no 1894851-23-0 (1-1-(3-bromo-2-fluorophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-bromo-2-fluorophenyl)cyclopropylethan-1-one
• CAS No: 1894851-23-0
• MF: C₁₁H₁₀BrFO
• MW: 257.098906040192
• CID: 6089237
• PubChem ID: 117046959
• Update Time: 2025-10-31

1-1-(3-bromo-2-fluorophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromo-2-fluorophenyl)cyclopropylethan-1-one
• EN300-1904677
• 1894851-23-0
• 1-[1-(3-bromo-2-fluorophenyl)cyclopropyl]ethan-1-one

• Inchi： 1S/C11H10BrFO/c1-7(14)11(5-6-11)8-3-2-4-9(12)10(8)13/h2-4H,5-6H2,1H3
• InChI Key： HUXMBBXGIDNYFI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 255.98991g/mol
• Monoisotopic Mass: 255.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-1-(3-bromo-2-fluorophenyl)cyclopropylethan-1-one

Introduction to 1-1-(3-bromo-2-fluorophenyl)cyclopropylethan-1-one (CAS No. 1894851-23-0)

The compound 1-1-(3-bromo-2-fluorophenyl)cyclopropylethan-1-one (CAS No. 1894851-23-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its intriguing properties and versatile functionality. The molecule consists of a cyclopropane ring fused with a phenyl group substituted with bromine and fluorine atoms, along with a ketone functional group. This combination of structural elements makes it a valuable compound for research and development in fields such as drug discovery, material science, and synthetic chemistry.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The strained ring system of the cyclopropane group introduces unique electronic and steric properties, which can enhance the bioactivity of the molecule. In the case of 1-1-(3-bromo-2-fluorophenyl)cyclopropylethan-1-one, the presence of halogen atoms (bromine and fluorine) further modulates the electronic characteristics of the molecule, making it an attractive candidate for exploring its potential as a pharmacological agent.

The synthesis of CAS No. 1894851-23-0 involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Researchers have employed methodologies such as Suzuki coupling, Friedel-Crafts acylation, and transition metal-catalyzed cyclizations to construct this complex molecule. These synthetic routes not only demonstrate the feasibility of preparing such compounds but also pave the way for the development of related structures with tailored properties.

From a pharmacological perspective, cyclopropane-containing ketones like this compound have shown promise in targeting various biological pathways. For instance, recent studies have explored their potential as inhibitors of enzyme systems involved in cancer progression and inflammation. The halogen substituents on the phenyl ring contribute to enhanced solubility and bioavailability, which are critical factors for drug candidates.

In addition to its pharmacological applications, CAS No. 1894851-23-0 has also been investigated for its role in materials science. The compound's structural rigidity and electronic properties make it a potential candidate for applications in organic electronics, such as semiconductors and light-emitting materials. Researchers are actively exploring its ability to form self-assembled monolayers or integrate into polymer systems for advanced material applications.

The study of cyclopropane-containing compounds has also led to advancements in understanding their reactivity under various conditions. For example, recent work has focused on their participation in [2+2] cycloaddition reactions and other photochemical transformations. These studies provide insights into the molecule's stability and reactivity under different environmental conditions, which is essential for optimizing its use in practical applications.

Moreover, the presence of halogen atoms in CAS No. 1894851-23-0 introduces additional avenues for chemical modification. Bromine and fluorine substituents can serve as handles for further functionalization, enabling researchers to explore derivatives with enhanced or novel properties. This flexibility underscores the compound's value as a building block in synthetic chemistry.

In conclusion, CAS No. 1894851-23-0, or 1-1-(3-bromo-2-fluorophenyl)cyclopropylethan-1-one, represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts.